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Compound of Interest

Compound Name: 2-Oxa-5-azaspiro[3.5]nonane

CAS No.: 1046153-04-1

Cat. No.: B1395922

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Oxa-5-azaspiro[3.5]nonane is a unique spirocyclic heterocyclic compound featuring a fused

oxetane and piperidine ring system.[1][2] This rigid, three-dimensional scaffold has garnered

significant interest in medicinal chemistry as a bioisosteric replacement for more common

motifs, offering potential improvements in physicochemical properties such as metabolic

stability and aqueous solubility.[1] A thorough understanding of its structural and electronic

properties is paramount for its effective utilization in drug design and development.

Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS), are indispensable tools for the structural

elucidation and characterization of this novel building block.

This technical guide provides a comprehensive overview of the spectroscopic data of 2-Oxa-5-
azaspiro[3.5]nonane. While a complete set of experimentally-derived spectra for the parent

compound is not readily available in published literature, this guide presents the expected
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spectroscopic features based on its structure, alongside standardized experimental protocols

for data acquisition and in-depth interpretation of the anticipated results.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. For 2-Oxa-5-azaspiro[3.5]nonane, both ¹H and ¹³C NMR are crucial for confirming

its unique spirocyclic structure.

¹H NMR Spectroscopy
Expected Data:

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~4.4 - 4.6 Singlet 4H -CH₂- (Oxetane ring)

~2.7 - 2.9 Triplet 4H -CH₂-N-

~1.7 - 1.9 Multiplet 4H -CH₂-C-CH₂-

~1.5 - 2.5 Broad Singlet 1H N-H

Experimental Protocol:

A solution of 2-Oxa-5-azaspiro[3.5]nonane (5-10 mg) is prepared in a deuterated solvent such

as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) (0.5-0.7 mL).[3] The sample is

transferred to a 5 mm NMR tube. The ¹H NMR spectrum is acquired on a 400 or 500 MHz

spectrometer.[4] The chemical shifts are referenced to the residual solvent peak or an internal

standard like tetramethylsilane (TMS).[3]

Caption: Workflow for ¹H NMR Spectroscopy.

Interpretation:

The ¹H NMR spectrum of 2-Oxa-5-azaspiro[3.5]nonane is expected to be relatively simple,

reflecting the symmetry of the molecule.
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Oxetane Protons: The four protons on the oxetane ring are chemically equivalent and are

expected to appear as a sharp singlet in the downfield region (~4.4 - 4.6 ppm). This

significant downfield shift is due to the deshielding effect of the adjacent oxygen atom.

Piperidine Protons: The piperidine ring contains three sets of methylene protons. The four

protons adjacent to the nitrogen atom (-CH₂-N-) are expected to appear as a triplet around

2.7 - 2.9 ppm. The four protons at the 3 and 5 positions of the piperidine ring (-CH₂-C-CH₂-)

would likely appear as a multiplet in the more upfield region of ~1.7 - 1.9 ppm.

Amine Proton: The N-H proton of the secondary amine is expected to be a broad singlet, and

its chemical shift can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy
Expected Data:

Chemical Shift (ppm) Assignment

~75 - 80 -O-CH₂- (Oxetane ring)

~45 - 50 -N-CH₂-

~35 - 40 Spirocarbon

~30 - 35 -CH₂-C-CH₂-

Experimental Protocol:

The same sample prepared for ¹H NMR can be used for ¹³C NMR spectroscopy. The spectrum

is acquired on the same spectrometer, typically at a frequency of 100 or 125 MHz.[4]

Broadband proton decoupling is commonly used to simplify the spectrum to singlets for each

unique carbon atom.[5]

Caption: Workflow for ¹³C NMR Spectroscopy.

Interpretation:

The proton-decoupled ¹³C NMR spectrum is expected to show four distinct signals

corresponding to the four unique carbon environments in 2-Oxa-5-azaspiro[3.5]nonane.
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Oxetane Carbons: The two equivalent methylene carbons of the oxetane ring are expected

to resonate at the most downfield position (~75 - 80 ppm) due to the strong deshielding

effect of the oxygen atom.

Piperidine Carbons: The two equivalent methylene carbons adjacent to the nitrogen atom will

appear around 45 - 50 ppm. The other two equivalent methylene carbons in the piperidine

ring are expected at approximately 30 - 35 ppm.

Spirocarbon: The spirocarbon, being a quaternary carbon, is expected to have a relatively

weak signal and appear in the range of 35 - 40 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Expected Data:

Wavenumber (cm⁻¹) Intensity Assignment

3300 - 3500 Medium, Broad N-H stretch (secondary amine)

2850 - 2960 Strong C-H stretch (aliphatic)

1050 - 1150 Strong C-O stretch (ether)

1100 - 1200 Medium C-N stretch (aliphatic amine)

Experimental Protocol:

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For

a liquid sample, a neat spectrum can be run by placing a drop of the compound between two

salt plates (e.g., NaCl or KBr).[6] Alternatively, a solution in a suitable solvent like chloroform

can be used.[5] For a solid, a KBr pellet or a mull in Nujol can be prepared.[6]

Caption: Workflow for IR Spectroscopy.

Interpretation:
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The IR spectrum of 2-Oxa-5-azaspiro[3.5]nonane should exhibit characteristic absorption

bands corresponding to its functional groups.

N-H Stretch: A medium to weak, somewhat broad absorption band is expected in the region

of 3300-3500 cm⁻¹ due to the N-H stretching vibration of the secondary amine.[7]

C-H Stretch: Strong absorption bands in the 2850-2960 cm⁻¹ region will be present,

corresponding to the stretching vibrations of the aliphatic C-H bonds in the piperidine and

oxetane rings.

C-O Stretch: A strong absorption band, characteristic of the C-O stretching of the ether

linkage in the oxetane ring, is expected in the 1050-1150 cm⁻¹ range.

C-N Stretch: The C-N stretching vibration of the aliphatic amine is expected to show a

medium intensity band in the 1100-1200 cm⁻¹ region.[7]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Predicted Data (Electron Ionization - EI):

m/z Possible Fragment

127 [M]⁺ (Molecular Ion)

126 [M-H]⁺

98 [M-C₂H₅]⁺ or [M-CH₂=NH]⁺

84 [M-C₃H₇]⁺

70 [Piperidine ring fragment]⁺

56 [C₄H₈]⁺ or [Oxetane ring fragment]⁺

Experimental Protocol:
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The mass spectrum is typically acquired using a mass spectrometer with an electron ionization

(EI) source.[8] The sample is introduced into the ion source, where it is vaporized and

bombarded with a beam of high-energy electrons (typically 70 eV).[8] The resulting positively

charged ions and fragment ions are then accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer.

Caption: Workflow for Electron Ionization Mass Spectrometry.

Interpretation:

The electron ionization mass spectrum of 2-Oxa-5-azaspiro[3.5]nonane is expected to show a

molecular ion peak and several characteristic fragment ions.

Molecular Ion: The molecular ion peak ([M]⁺) should be observed at an m/z of 127,

corresponding to the molecular weight of the compound (C₇H₁₃NO). The intensity of the

molecular ion peak in cyclic compounds is generally significant.

Fragmentation Pattern: The fragmentation of the molecular ion will likely involve the cleavage

of the rings. Common fragmentation pathways for cyclic amines and ethers would be

expected. The loss of small neutral molecules or radicals will lead to the formation of various

fragment ions. For instance, fragmentation of the piperidine ring could lead to characteristic

peaks. The stability of the resulting carbocations and radical cations will govern the relative

abundance of the fragment ions observed in the spectrum.

Conclusion
The spectroscopic techniques of NMR, IR, and MS provide a powerful and complementary

suite of tools for the comprehensive characterization of 2-Oxa-5-azaspiro[3.5]nonane. This

guide outlines the expected spectroscopic data and provides standardized protocols for their

acquisition and interpretation. A thorough analysis using these methods is essential for

confirming the identity, purity, and structure of this important building block, thereby facilitating

its application in the design and synthesis of novel therapeutic agents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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